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Introduction

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes.
Their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory
disorders, making them prominent targets for therapeutic intervention.[1][2][3] NY0116 is a
novel, potent, and selective small molecule inhibitor targeting a key serine/threonine kinase
involved in cell signaling. These application notes provide a detailed protocol for determining
the in vitro potency of NY0116 using a luminescence-based kinase assay and outline its impact
on a critical signaling pathway.

Target Profile of NY0116

NYO0116 has been developed to selectively target Glycogen Synthase Kinase 33 (GSK3p), a
constitutively active kinase implicated in various cellular processes such as glycogen
metabolism, gene transcription, and apoptosis.[4] The inhibitory activity of NY0116 was
assessed against GSK3[ and a panel of other related kinases to determine its selectivity
profile. The half-maximal inhibitory concentration (IC50) values are summarized in the table
below.
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Kinase Target NY0116 IC50 (nM)
GSK3B 5.2

GSK3a 89.7

CDK2 > 10,000

PKA > 10,000

Aurora B 7,500

Table 1: Kinase Inhibitory Profile of NY0116. The IC50 values were determined using an in vitro
luminescence-based kinase assay. The data demonstrates the high potency and selectivity of
NY0116 for GSK3p.

Signaling Pathway

GSK3p is a key negative regulator in the canonical Wnt/[3-catenin signaling pathway. In the
absence of a Wnt ligand, GSK3[3 phosphorylates (-catenin, targeting it for proteasomal
degradation.[4] Inhibition of GSK3[( by compounds like NY0116 is expected to stabilize 3-
catenin, allowing its translocation to the nucleus and subsequent activation of target gene

transcription.
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1. Compound Plating
(1L NY0116/DMSO)

:

2. Add Enzyme
(2pL GSK3p)

3. Initiate Reaction
(2uL Substrate/ATP)

4. Incubate
(30°C for 60 min)

5. Stop Reaction & Deplete ATP
(5uL ADP-Glo™ Reagent)

6. Incubate
(RT for 40 min)

7. Develop Signal
(10pL Kinase Detection Reagent)

8. Incubate
(RT for 30 min)

9. Read Luminescence

10. Data Analysis
(IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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